Cas no 1353945-09-1 (1-acetylpiperazine-2-carboxylic acid)
1-acetylpiperazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Acetyl-piperazine-2-carboxylic acid
- 1-acetylpiperazine-2-carboxylic acid
- AM92159
-
- MDL: MFCD20806269
- Inchi: 1S/C7H12N2O3/c1-5(10)9-3-2-8-4-6(9)7(11)12/h6,8H,2-4H2,1H3,(H,11,12)
- InChI Key: JLNXZGYKTACSKV-UHFFFAOYSA-N
- SMILES: OC(C1CNCCN1C(C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 205
- Topological Polar Surface Area: 69.6
1-acetylpiperazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 088233-1g |
1-Acetyl-piperazine-2-carboxylic acid |
1353945-09-1 | 1g |
£694.00 | 2022-03-01 | ||
| Chemenu | CM496527-1g |
1-Acetylpiperazine-2-carboxylicacid |
1353945-09-1 | 97% | 1g |
$386 | 2022-09-03 | |
| Enamine | EN300-3000777-1g |
1-acetylpiperazine-2-carboxylic acid |
1353945-09-1 | 1g |
$1086.0 | 2023-09-06 | ||
| Enamine | EN300-3000777-5g |
1-acetylpiperazine-2-carboxylic acid |
1353945-09-1 | 5g |
$3147.0 | 2023-09-06 | ||
| Enamine | EN300-3000777-10g |
1-acetylpiperazine-2-carboxylic acid |
1353945-09-1 | 10g |
$4667.0 | 2023-09-06 | ||
| Enamine | EN300-3000777-0.05g |
1-acetylpiperazine-2-carboxylic acid |
1353945-09-1 | 95.0% | 0.05g |
$912.0 | 2025-03-19 | |
| Enamine | EN300-3000777-0.1g |
1-acetylpiperazine-2-carboxylic acid |
1353945-09-1 | 95.0% | 0.1g |
$956.0 | 2025-03-19 | |
| Enamine | EN300-3000777-0.25g |
1-acetylpiperazine-2-carboxylic acid |
1353945-09-1 | 95.0% | 0.25g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-3000777-0.5g |
1-acetylpiperazine-2-carboxylic acid |
1353945-09-1 | 95.0% | 0.5g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-3000777-1.0g |
1-acetylpiperazine-2-carboxylic acid |
1353945-09-1 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 |
1-acetylpiperazine-2-carboxylic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 1-acetylpiperazine-2-carboxylic acid
Introduction to 1-Acetylpiperazine-2-Carboxylic Acid (CAS No. 1353945-09-1)
1-Acetylpiperazine-2-carboxylic acid (CAS No. 1353945-09-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 1-acetylpiperazine-2-carboxylic acid.
The chemical structure of 1-acetylpiperazine-2-carboxylic acid consists of a piperazine ring with an acetyl group attached to one nitrogen atom and a carboxylic acid group attached to the adjacent carbon atom. This specific arrangement imparts unique physicochemical properties to the molecule, making it an interesting candidate for drug development. The compound is typically synthesized through a series of well-defined chemical reactions, including acetylation and carboxylation steps.
In terms of physical properties, 1-acetylpiperazine-2-carboxylic acid is a white crystalline solid with a melting point of approximately 180°C. It is soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. These properties are crucial for its handling and formulation in pharmaceutical applications.
The biological activities of 1-acetylpiperazine-2-carboxylic acid have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways. This inhibition can lead to the modulation of cellular processes such as proliferation and apoptosis, making it a potential candidate for cancer therapy.
Additionally, 1-acetylpiperazine-2-carboxylic acid has demonstrated anti-inflammatory properties in preclinical studies. In vitro experiments have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. These findings suggest that the compound may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 1-acetylpiperazine-2-carboxylic acid has also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.
In the realm of drug discovery, 1-acetylpiperazine-2-carboxylic acid has been used as a lead compound for the development of novel therapeutic agents. Structure-activity relationship (SAR) studies have been conducted to identify structural modifications that can improve its potency and selectivity. These efforts have led to the synthesis of several derivatives with enhanced biological activities and improved pharmacological profiles.
Recent advancements in computational chemistry have also contributed to the understanding of 1-acetylpiperazine-2-carboxylic acid. Molecular docking studies have provided insights into its binding interactions with target proteins, helping researchers design more effective inhibitors. Additionally, machine learning algorithms have been employed to predict the biological activities of newly synthesized derivatives, accelerating the drug discovery process.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-acetylpiperazine-2-carboxylic acid and its derivatives in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings pave the way for further clinical evaluation and potential approval for use in various medical conditions.
In conclusion, 1-acetylpiperazine-2-carboxylic acid (CAS No. 1353945-09-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and positive preclinical results make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to uncover new applications and optimize its use in medicine.
1353945-09-1 (1-acetylpiperazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)